Cas no 1805247-15-7 (5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide)

• Product Name: 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide
• CAS No: 1805247-15-7
• MF: C₆H₅BrF₂N₂O₃S
• MW: 303.081306219101
• CID: 4809898
• Update Time: 2025-06-08

5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide

• Inchi： 1S/C6H5BrF2N2O3S/c7-2-1-11-3(6(8)9)4(12)5(2)15(10,13)14/h1,6,12H,(H2,10,13,14)
• InChI Key： BDYMLFGZSMVNHU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(=C1S(N)(=O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 1
• Topological Polar Surface Area: 102

Additional information on 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide

Introduction to 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide (CAS No. 1805247-15-7)

5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1805247-15-7, belongs to the pyridine sulfonamide class, which is well-documented for its role in drug discovery and development. The presence of multiple functional groups, including a bromo substituent, a difluoromethyl group, a hydroxyl group, and a sulfonamide moiety, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The structural composition of 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide imparts distinct chemical properties that are of interest to researchers. The bromo group at the 5-position of the pyridine ring provides a reactive site for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are commonly employed in the synthesis of more complex molecules. Additionally, the difluoromethyl group at the 2-position introduces electron-withdrawing effects that can influence the electronic properties of the ring, potentially affecting its interaction with biological targets. The hydroxyl group at the 3-position and the sulfonamide group at the 4-position further enhance the molecule's reactivity and solubility characteristics.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine sulfonamides due to their demonstrated efficacy in various therapeutic areas. Studies have shown that sulfonamides can act as inhibitors of enzymes and receptors, making them valuable candidates for treating diseases such as cancer, inflammation, and infectious disorders. The specific arrangement of functional groups in 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide suggests that it may exhibit inhibitory activity against certain enzymes or receptors, although this remains to be fully elucidated through rigorous biochemical and pharmacological testing.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery programs. The presence of multiple reactive sites allows for extensive structural diversification through techniques such as halogen exchange reactions, nucleophilic substitutions, or derivatization reactions. These modifications can be tailored to optimize potency, selectivity, and pharmacokinetic properties. For instance, replacing the bromo group with other heterocycles or alkyl groups could lead to novel derivatives with enhanced biological activity. Similarly, altering the difluoromethyl or sulfonamide moieties might improve solubility or metabolic stability.

Recent advancements in computational chemistry have also facilitated the exploration of 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide's potential biological targets. Molecular docking studies have been employed to predict how this compound might interact with proteins involved in disease pathways. For example, virtual screening has identified potential binding sites on enzymes such as kinases or proteases that could be relevant for anticancer therapies. Additionally, simulations have suggested that the hydroxyl and sulfonamide groups may form hydrogen bonds with key residues in target proteins, enhancing binding affinity.

The synthesis of 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide presents both challenges and opportunities for synthetic chemists. While the starting materials are commercially available or can be readily prepared through established methods, achieving high yields and purity requires careful optimization of reaction conditions. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in introducing new substituents onto the pyridine ring. Furthermore, protecting group strategies may be necessary to prevent unwanted side reactions involving sensitive functional groups.

In conclusion,5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide represents a promising candidate for further investigation in medicinal chemistry. Its unique structural features offer opportunities for designing novel therapeutic agents with potential applications across multiple disease areas. As research continues to uncover new biological targets and synthetic methodologies,this compound is likely to play an important role in future drug development efforts.